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Compound of Interest

4-Methoxy-3-
Compound Name:

(trifluoromethyl)benzaldehyde

cat. No.: B1305597

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and
synthetic considerations for 4-Methoxy-3-(trifluoromethyl)benzaldehyde, a fluorinated
aromatic aldehyde of interest in synthetic and medicinal chemistry. Due to the limited
availability of public research on its specific biological activity, this document focuses on its
chemical characteristics and provides a generalized experimental context.

Physicochemical and Safety Data

The fundamental properties of 4-Methoxy-3-(trifluoromethyl)benzaldehyde are summarized
below. This data is essential for its proper handling, storage, and use in experimental settings.
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Property Value
Molecular Weight 204.15 g/mol
Molecular Formula CoH7F302
Physical Form Solid

CAS Number 50823-87-5
Signal Word Warning

H302 (Harmful if swallowed), H317 (May cause
Hazard Statements an allergic skin reaction), H412 (Harmful to

aquatic life with long lasting effects)

Storage Class 11 (Combustible Solids)

Synthetic Protocols

While specific, detailed experimental protocols for the synthesis of 4-Methoxy-3-
(trifluoromethyl)benzaldehyde are not extensively published, a general synthetic workflow
can be inferred from the synthesis of analogous trifluoromethylated and methoxylated
benzaldehydes. A common approach involves the formylation of a corresponding substituted
benzene ring.

A representative, generalized synthetic protocol is outlined below. Note: This is a conceptual
workflow and would require optimization and adaptation for specific laboratory conditions.

General Procedure for the Synthesis of a Substituted Benzaldehyde:

o Starting Material Preparation: A suitably substituted methoxy-trifluoromethyl-benzene
derivative is prepared or obtained.

o Reaction Setup: The starting material is dissolved in an appropriate solvent (e.g., toluene) in
a dried reaction vessel under an inert atmosphere (e.g., argon).

» Addition of Reagents: Formylating agents and any necessary catalysts are added to the
reaction mixture. The specific reagents would be chosen based on the desired formylation
method (e.g., Vilsmeier-Haack, Gattermann, or oxidation of a benzyl group).
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e Reaction Conditions: The mixture is stirred at a controlled temperature (which could range
from room temperature to elevated temperatures) for a specified duration to allow the
reaction to proceed to completion.

o Work-up and Purification: Upon completion, the reaction is quenched, and the product is
isolated through extraction. The crude product is then purified using techniques such as
column chromatography to yield the final 4-Methoxy-3-(trifluoromethyl)benzaldehyde.

Logical Workflow for Synthesis

The following diagram illustrates a generalized logical workflow for the synthesis and
purification of a substituted benzaldehyde, as described in the protocol above.
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Pure 4-Methoxy-3-(trifluoromethyl)benzaldehyde

Click to download full resolution via product page

Generalized Synthetic Workflow

Biological Activity and Signaling Pathways
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Currently, there is a lack of publicly available research detailing the specific biological activities,
mechanisms of action, or associated signaling pathways for 4-Methoxy-3-
(trifluoromethyl)benzaldehyde. The presence of the trifluoromethyl group, a common moiety
in pharmaceuticals, suggests its potential as a building block in drug discovery. This group can
enhance metabolic stability, binding affinity, and bioavailability of a parent molecule.

Researchers investigating this compound are encouraged to perform initial screenings to
determine its biological targets and potential therapeutic applications.

Conclusion

4-Methoxy-3-(trifluoromethyl)benzaldehyde is a chemical intermediate with potential
applications in organic synthesis and medicinal chemistry. This guide provides the foundational
chemical data and a conceptual synthetic framework. Further research is needed to elucidate
any biological effects and to explore its potential as a precursor for novel therapeutic agents.

 To cite this document: BenchChem. [Technical Guide: 4-Methoxy-3-
(trifluoromethyl)benzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1305597#4-methoxy-3-trifluoromethyl-benzaldehyde-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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